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Compound of Interest

Compound Name: Tampramine
CAS No.: 83166-17-0
Cat. No.: B1615395
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper storage, handling, and use of
Tampramine fumarate. The information is intended to ensure the integrity and stability of the
compound for research and development purposes.

Compound Information

Identifier Value

(E)-but-2-enedioic acid;N,N-dimethyl-3-(6-
IUPAC Name phenylpyrido[2,3-b][1][2]benzodiazepin-11-
yl)propan-1-amine[1]

Molecular Formula C27H28N404[1]
Molecular Weight 472.5 g/mol [1]
CAS Number 83166-18-1
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Storage and Handling

Proper storage and handling are critical to maintain the stability and purity of Tampramine

fumarate.

Storage Conditions

While specific stability data for Tampramine fumarate is not extensively published, general

recommendations for fumarate salts and related compounds suggest the following:

Condition Recommendation Rationale
Some related fumarate
Store at 2-8°C for long-term
compounds are recommended
storage. Room temperature
to be stored at <10°C. Lower
Temperature may be acceptable for short-
] ] temperatures slow down
term storage, but refrigeration ) )
) potential degradation
is preferred.
pathways.
] ] Fumarate salts can be
Store in a dry environment. . _
o , _ hygroscopic, absorbing
Humidity The compound is potentially i ] )
] moisture from the air, which
hygroscopic. )
can lead to degradation.
Nant Store in a light-resistant To prevent potential
ig , .
container. photodegradation.
) ) To prevent exposure to
) Keep in a tightly sealed ] )
Container moisture and atmospheric

container.

contaminants.

Handling Precautions

When handling Tampramine fumarate powder, appropriate personal protective equipment

(PPE) should be used to avoid inhalation and contact.

¢ Ventilation: Handle in a well-ventilated area or under a chemical fume hood.

» Personal Protective Equipment (PPE):
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Gloves: Nitrile or latex gloves are recommended.

[e]

o

Eye Protection: Wear safety glasses or goggles.

[¢]

Respiratory Protection: For handling large quantities or if dust is generated, a NIOSH-

approved respirator is advised.

Lab Coat: A standard lab coat should be worn.

[¢]

Solution Preparation and Stability

Tampramine has been noted to have low water solubility. The following tables provide
guidance on preparing solutions for experimental use.

Solubility and Recommended Solvents

Solvent Concentration Notes

For stock solutions. Further

dilution into aqueous buffers

DMSO >10 mM ] ] )
may be required for biological
assays.

An alternative to DMSO for

Ethanol >5mM

stock solutions.

Note: These are starting points. The actual solubility should be confirmed empirically.

Example Formulations for In Vivo Studies

The following are example formulations that can be adapted for the administration of
Tampramine. Researchers should validate the stability and suitability of their chosen

formulation.
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Administration Route

Formulation

Preparation Steps

Oral (Suspension)

0.5% Carboxymethyl cellulose
(CMCQC) in saline

1. Prepare a 0.5% CMC
solution by dissolving 0.5 g of
CMC in 100 mL of saline. 2.
Add the required amount of
Tampramine fumarate to the
CMC solution. 3. Vortex or
sonicate to ensure a uniform
suspension before

administration.

Oral (Solution)

Polyethylene glycol 400
(PEG400)

Dissolve Tampramine fumarate
directly in PEG400. Gentle

heating may aid dissolution.

Intraperitoneal (IP) Injection

10% DMSO, 40% PEG300,
5% Tween 80, 45% Saline

1. Dissolve Tampramine
fumarate in DMSO. 2. Add
PEG300 and Tween 80 and
mix. 3. Add saline to the final
volume and mix until a clear

solution is formed.

Intravenous (1V) Injection

10% DMSO, 90% Corn QOil

1. Prepare a stock solution of
Tampramine fumarate in
DMSO. 2. Dilute the stock
solution with corn oil to the

desired final concentration.

Experimental Protocols
Protocol for In Vitro Cell-Based Assays

This protocol provides a general workflow for treating cultured cells with Tampramine

fumarate.

o Stock Solution Preparation: Prepare a 10 mM stock solution of Tampramine fumarate in

DMSO. Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-

thaw cycles.
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o Cell Seeding: Seed cells in appropriate culture plates at a density suitable for the specific
assay. Allow cells to adhere and grow overnight.

o Preparation of Working Solution: On the day of the experiment, thaw a stock solution aliquot.
Dilute the stock solution with cell culture medium to the desired final concentrations. It is
crucial to ensure the final DMSO concentration is consistent across all treatments (including
vehicle control) and is non-toxic to the cells (typically < 0.5%).

o Cell Treatment: Remove the old medium from the cells and replace it with the medium
containing the various concentrations of Tampramine fumarate or vehicle control.

 Incubation: Incubate the cells for the desired period (e.g., 24, 48, 72 hours) under standard
cell culture conditions (e.g., 37°C, 5% COx).

o Assay: Proceed with the specific downstream assay (e.g., cell viability assay, western blot,
gPCR).

Preparation Experiment
(Prepare 10 mM Stock in DMSO)—PGrepare Working Solutionsj—b Treat Cells Perform Assay

Seed Cells in Plates

Click to download full resolution via product page

Caption: Workflow for in vitro cell-based assays.

Protocol for Assessing Compound Stability (Forced
Degradation)

This protocol outlines a general procedure for a forced degradation study to assess the stability
of Tampramine fumarate. This is based on methodologies used for other fumarate compounds
and should be adapted.
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o Sample Preparation: Prepare a stock solution of Tampramine fumarate in a suitable solvent
(e.g., methanol or acetonitrile:water mixture).

e Stress Conditions:

o Acidic Hydrolysis: Add 0.1 M HCI to the sample solution. Incubate at a controlled
temperature (e.g., 60°C) for a defined period.

o Alkaline Hydrolysis: Add 0.1 M NaOH to the sample solution. Incubate at a controlled
temperature.

o Oxidative Degradation: Add 3% hydrogen peroxide to the sample solution. Keep at room
temperature.

o Thermal Degradation: Expose the solid powder and the solution to high temperatures
(e.g., 80°C).

o Photolytic Degradation: Expose the solid powder and the solution to UV light (e.g., 254
nm) and visible light.

o Sample Analysis: At various time points, take aliquots of the stressed samples. Neutralize
the acidic and basic samples if necessary.

» Quantification: Analyze the samples using a stability-indicating HPLC method to separate the
parent compound from any degradation products. Quantify the remaining percentage of
Tampramine fumarate.

Stress Gonditions

Alkaline Oxidative Thermal Photolytic

' Acidic '
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Caption: Forced degradation stability testing workflow.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship for proper handling and use of

Tampramine fumarate.

Tampramine Fumarate Powder

Storage Handling

(2-8°C, Dry, Dark, Tightly Sealed) (Use PPE (Gloves, Goggles, etc.))
(Handle in Fume Hood)

Experimental Use

(Prepare Stock Solution (e.g., DMSOD

Grepare Working/FormuIatiorD

Click to download full resolution via product page

Caption: Logical workflow for Tampramine fumarate handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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